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Compound of Interest

Compound Name: Aak1-IN-5

Cat. No.: B12425128 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed information on the solubility and application of Aak1-IN-5, a potent and selective

inhibitor of Adaptor-Associated Kinase 1 (AAK1).

Aak1-IN-5 is a highly selective, central nervous system (CNS) penetrable, and orally active

inhibitor of AAK1 with an IC50 of 1.2 nM.[1][2] Its potential for the treatment of neuropathic pain

is an active area of research.[1][2]

Solubility Data
Proper dissolution of Aak1-IN-5 is critical for accurate and reproducible experimental results.

The following table summarizes the known solubility of Aak1-IN-5 in Dimethyl Sulfoxide

(DMSO). Information regarding its solubility in other organic solvents is not readily available in

the reviewed literature. It is recommended to perform solubility tests in any alternative solvent

before preparing stock solutions for experimental use.

Solvent Concentration Remarks

Dimethyl Sulfoxide (DMSO) 10 mM Clear solution

Table 1: Solubility of Aak1-IN-5.
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AAK1 is a serine/threonine kinase that plays a key role in clathrin-mediated endocytosis (CME),

a fundamental process for the internalization of cell surface receptors and ligands. AAK1

phosphorylates the μ2 subunit of the adaptor protein 2 (AP-2) complex, which is a critical step

in the assembly of clathrin-coated pits. Additionally, AAK1 has been implicated in the regulation

of the WNT and Notch signaling pathways.
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AAK1 Signaling in Clathrin-Mediated Endocytosis
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Caption: AAK1's role in clathrin-mediated endocytosis.
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Experimental Protocols
The following are generalized protocols for the use of Aak1-IN-5 in common experimental

assays. Researchers should optimize these protocols for their specific cell lines and

experimental conditions.

Protocol 1: Preparation of Aak1-IN-5 Stock Solution
Objective: To prepare a concentrated stock solution of Aak1-IN-5 for use in various assays.

Materials:

Aak1-IN-5 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Allow the Aak1-IN-5 vial to equilibrate to room temperature before opening.

Based on the molecular weight of Aak1-IN-5 (385.40 g/mol ), calculate the volume of DMSO

required to achieve a 10 mM stock solution.

Calculation Example: For 1 mg of Aak1-IN-5: (1 mg) / (385.40 mg/mmol) = 0.00259 mmol

(0.00259 mmol) / (10 mmol/L) = 0.000259 L = 259 µL of DMSO

Add the calculated volume of DMSO to the vial of Aak1-IN-5.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming (e.g., 37°C for 10-15 minutes) may be applied if necessary to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.
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Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: In Vitro AAK1 Kinase Assay
Objective: To determine the inhibitory activity of Aak1-IN-5 on AAK1 kinase in a biochemical

assay.

Materials:

Recombinant human AAK1 enzyme

AAK1 substrate (e.g., recombinant AP2M1)

Aak1-IN-5 stock solution (10 mM in DMSO)

Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-

35)

ATP solution

ADP-Glo™ Kinase Assay kit (or equivalent)

384-well white assay plates

Plate reader capable of luminescence detection

Procedure:

Prepare serial dilutions of Aak1-IN-5 in kinase assay buffer. The final DMSO concentration in

the assay should be kept constant and low (e.g., ≤1%).

In a 384-well plate, add the diluted Aak1-IN-5 or vehicle control (DMSO in assay buffer).

Add the AAK1 enzyme and substrate solution to each well.

Incubate the plate at room temperature for a defined period (e.g., 15-30 minutes) to allow for

inhibitor binding.
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Initiate the kinase reaction by adding ATP to each well. The final ATP concentration should

be at or near the Km for AAK1.

Incubate the reaction at 30°C for a specified time (e.g., 60 minutes).

Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase

Assay kit according to the manufacturer's instructions.

Measure luminescence using a plate reader.

Calculate the percent inhibition for each Aak1-IN-5 concentration and determine the IC50

value by fitting the data to a dose-response curve.

Protocol 3: Cellular Assay for AAK1 Inhibition
Objective: To assess the ability of Aak1-IN-5 to inhibit AAK1 activity within a cellular context.

Materials:

Human cell line (e.g., HEK293T, HeLa)

Cell culture medium and supplements

Aak1-IN-5 stock solution (10 mM in DMSO)

Lysis buffer

Primary antibodies: anti-phospho-AP2M1 (Thr156) and anti-total AP2M1

HRP-conjugated secondary antibody

Chemiluminescent substrate

Western blotting equipment

Procedure:

Seed cells in a multi-well plate and allow them to adhere and grow to a desired confluency

(e.g., 70-80%).
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Treat the cells with various concentrations of Aak1-IN-5 or vehicle control (DMSO) for a

specific duration (e.g., 1-24 hours).

After treatment, wash the cells with ice-cold PBS and lyse them using an appropriate lysis

buffer containing protease and phosphatase inhibitors.

Determine the protein concentration of the cell lysates.

Perform SDS-PAGE to separate the proteins, followed by transfer to a PVDF or nitrocellulose

membrane.

Block the membrane and then probe with primary antibodies against phospho-AP2M1

(Thr156) and total AP2M1.

Incubate with an HRP-conjugated secondary antibody.

Detect the protein bands using a chemiluminescent substrate and an imaging system.

Quantify the band intensities and normalize the phospho-AP2M1 signal to the total AP2M1

signal to determine the extent of AAK1 inhibition.
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General Experimental Workflow for Aak1-IN-5
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Caption: Workflow for evaluating Aak1-IN-5 activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12425128?utm_src=pdf-body-img
https://www.benchchem.com/product/b12425128?utm_src=pdf-body
https://www.benchchem.com/product/b12425128?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/aak1-in-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. AAK1-IN-5 - Immunomart [immunomart.com]

To cite this document: BenchChem. [Aak1-IN-5: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425128#aak1-in-5-solubility-in-dmso-and-other-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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